Cas no 2770534-62-6 (benzyl N-(8-hydroxynaphthalen-2-yl)carbamate)

• Product Name: benzyl N-(8-hydroxynaphthalen-2-yl)carbamate
• CAS No: 2770534-62-6
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 6293110
• PubChem ID: 165994900
• Update Time: 2025-05-20

benzyl N-(8-hydroxynaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(8-hydroxynaphthalen-2-yl)carbamate
• 2770534-62-6
• EN300-37396624

• Inchi： 1S/C18H15NO3/c20-17-8-4-7-14-9-10-15(11-16(14)17)19-18(21)22-12-13-5-2-1-3-6-13/h1-11,20H,12H2,(H,19,21)
• InChI Key： YRIZIBHEKUGYDS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C2C=CC=C(C2=C1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.10519334g/mol
• Monoisotopic Mass: 293.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(8-hydroxynaphthalen-2-yl)carbamate

Benzyl N-(8-Hydroxynaphthalen-2-yl)Carbamate: A Comprehensive Overview

Benzyl N-(8-hydroxynaphthalen-2-yl)carbamate, with the CAS number 2770534-62-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as benzyl naphthoic carbamate, is characterized by its unique structure, which combines a benzyl group with a hydroxynaphthalene moiety through a carbamate linkage. The compound's structure is notable for its potential applications in drug design, polymer synthesis, and as a precursor for advanced materials.

The synthesis of benzyl N-(8-hydroxynaphthalen-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the hydroxynaphthalene derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like coupling reactions.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a building block for developing novel pharmaceutical agents, particularly in the context of targeted drug delivery systems. The hydroxynaphthalene group is known for its ability to interact with specific biological targets, making it a valuable component in drug design.

Recent studies have also highlighted the compound's utility in materials science. For instance, benzyl N-(8-hydroxynaphthalen-2-yl)carbamate has been investigated as a precursor for high-performance polymers and coatings. Its ability to form stable polymer networks through reversible covalent bonds has attracted attention in the development of self-healing materials.

In terms of environmental applications, this compound has shown potential as a component in biodegradable polymers. Its incorporation into biodegradable materials could contribute to reducing plastic waste, aligning with global efforts to promote sustainability.

The compound's properties are further enhanced by its ability to undergo various post-synthesis modifications. For example, functionalization with additional groups can tailor its solubility, reactivity, and biocompatibility for specific applications. This versatility underscores its importance as a versatile building block in modern chemistry.

Looking ahead, ongoing research is focused on optimizing the synthesis and application of benzyl N-(8-hydroxynaphthalen-2-yl)carbamate. Collaborative efforts between academic institutions and industry are expected to yield new insights into its potential uses, particularly in areas such as nanotechnology and green chemistry.

In conclusion, benzyl N-(8-hydroxynaphthalen-2-yl)carbamate stands out as a compound with multifaceted applications across diverse fields. Its unique structure and versatile properties make it a valuable asset in contemporary chemical research and development.